Cas no 124831-77-2 (Lonomycin A,23,27-didemethoxy-11-O-demethyl-29-O-methyl-, monosodium salt (9CI))

• Product Name: Lonomycin A,23,27-didemethoxy-11-O-demethyl-29-O-methyl-, monosodium salt (9CI)
• CAS No: 124831-77-2
• MF: C₄₂H₇₁NaO₁₂
• MW: 790.995725870132
• CID: 206373
• PubChem ID: 23693540
• Update Time: 2025-04-19

Lonomycin A,23,27-didemethoxy-11-O-demethyl-29-O-methyl-, monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Lonomycin A,23,27-didemethoxy-11-O-demethyl-29-O-methyl-, monosodium salt (9CI)
• 1,6-Dioxaspiro[4.5]decane,lonomycin A deriv.
• sodium,2-[2-hydroxy-6-[1-[7-hydroxy-2-[5-[5-(6-methoxy-3,5,6-trimethyloxan-2-yl)-3-methyloxolan-2-yl]-5-methyloxolan-2-yl]-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]ethyl]-4-methoxy-3,5-dimethyloxan
• 11-O-Demethyl-23,27-didemethoxy-29-O-methyllonomycin A sodium salt
• 124831-77-2
• DTXSID30924942
• 29-Deoxy-29-methoxymutalomycin sodium salt
• Sodium 2,4,6-trideoxy-7-(1-{9-hydroxy-2-[5'-(6-methoxy-3,5,6-trimethyloxan-2-yl)-2,3'-dimethyl[2,2'-bioxolan]-5-yl]-2,8-dimethyl-1,6-dioxaspiro[4.5]decan-7-yl}ethyl)-2,4,6-trimethyl-5-O-methylhept-3-ulopyranosonate
• Lonomycin A, 11-O-demethyl-23,27-didemethoxy-29-O-methyl-, monosodium salt

• Inchi： 1S/C42H72O12.Na/c1-21-18-23(3)40(11,48-13)51-32(21)30-19-22(2)36(49-30)39(10)15-14-31(50-39)38(9)16-17-41(54-38)20-29(43)24(4)33(52-41)25(5)34-26(6)35(47-12)27(7)42(46,53-34)28(8)37(44)45;/h21-36,43,46H,14-20H2,1-13H3,(H,44,45);/q;+1/p-1
• InChI Key： MJYBVBCWXXTSOB-UHFFFAOYSA-M
• SMILES： [Na+].O1C2(CC(C(C)C(C(C)C3C(C)C(C(C)C(C(C(=O)[O-])C)(O)O3)OC)O2)O)CCC1(C)C1CCC(C)(C2C(C)CC(C3C(C)CC(C)C(C)(OC)O3)O2)O1

Computed Properties

• Exact Mass: 790.48432198g/mol
• Monoisotopic Mass: 790.48432198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 55
• Rotatable Bond Count: 9
• Complexity: 1360
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 21
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154Ų